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Compound of Interest

Compound Name: Direct Violet 1

Cat. No.: B12427556 Get Quote

Introduction

Direct Violet 1, also known by its Colour Index (C.I.) number 22570, is a double azo class

direct dye.[1] It is characterized by its solubility in water, forming a deep purplish-red to purple

solution, and its substantivity for cellulosic fibers.[1] This property allows it to be applied directly

to fibers like cotton, viscose, silk, and polyamide from an aqueous bath containing an

electrolyte, such as sodium chloride or sodium sulfate.[2][3][4] Its primary applications are in

the dyeing and printing of cotton and other cellulose fibers, as well as in the coloration of paper

pulp and leather.[1][2]

Chemical and Physical Properties

Direct Violet 1 is a sodium salt of an aromatic sulfonic acid.[5] Its chemical structure and

properties are critical to its function as a direct dye, enabling its affinity for hydrophilic fibers.
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Property Value Reference

C.I. Name C.I. Direct Violet 1, 22570 [1][2][6]

CAS Registry Number 2586-60-9 [1][6]

Molecular Formula C₃₂H₂₂N₆Na₂O₈S₂ [7]

Molecular Weight 728.66 g/mol [6]

Chemical Class Double Azo Dye

Physical Appearance
Red-brown or off-white to

brown powder
[1][6][7]

Solubility

Soluble in water; slightly

soluble in ethanol; insoluble in

other organic solvents.

[1][2]

Lambda max (λmax) 525.0 nm [7]

Principle of Direct Dyeing

Direct dyes are applied to cellulosic fibers through a process of adsorption, diffusion, and

migration from a dye bath containing electrolytes. The long, linear molecular structure of Direct
Violet 1 and the presence of hydrogen bonding groups facilitate its affinity for the cellulose

polymer chains in cotton. The dyeing process is influenced by several key parameters:

Electrolyte: The addition of salt (e.g., NaCl or Na₂SO₄) is crucial. It reduces the negative

charge on the surface of the cotton fiber, thereby lowering the repulsion between the anionic

dye molecules and the fiber, which promotes dye exhaustion.[8]

Temperature: Higher temperatures swell the cotton fiber, opening up its amorphous regions

and increasing the rate of dye diffusion into the fiber structure.[8] Dyeing is often carried out

at or near boiling point for maximum affinity and exhaustion.[1][9]

pH: The dyeing process is typically carried out in a neutral to slightly alkaline medium. Soda

ash may be used to maintain the appropriate pH.[3][9]
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Liquor Ratio (M:L): This is the ratio of the weight of the material (M) to the volume of the

liquor (L). It affects the concentration of dye and electrolytes in the bath and can influence

dye uptake.

Environmental and Safety Considerations

Like many synthetic dyes, the use of Direct Violet 1 requires careful management of

wastewater. Effluents from textile dyeing can contain unfixed dye, salts, and other chemicals,

which can impact aquatic environments by increasing biochemical oxygen demand (BOD),

chemical oxygen demand (COD), and impairing light penetration in water bodies.[10][11][12]

Azo dyes, as a class, are also under scrutiny, as some can break down to form potentially

carcinogenic aromatic amines.[11][12][13] Therefore, research into more sustainable dyeing

methods and effective effluent treatment is a critical area of study.[5]

Experimental Protocols
The following protocols provide detailed methodologies for the application and evaluation of

Direct Violet 1 in a research setting.

Protocol 1: Exhaust Dyeing of Cotton Fabric with Direct Violet 1

This protocol describes a standard laboratory procedure for dyeing scoured and bleached

cotton fabric.

Materials:

Direct Violet 1 dye powder

Scoured and bleached cotton fabric

Sodium chloride (NaCl) or Glauber's salt (anhydrous Na₂SO₄)

Soda ash (Na₂CO₃)

Distilled or deionized water

Laboratory dyeing machine (e.g., beaker dyer)
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Glass beakers, graduated cylinders, and a balance

Typical Dyeing Parameters:

Parameter Value

Dye Shade 1.0% (on weight of fabric, owf)

Material-to-Liquor Ratio (M:L) 1:20

Salt Concentration 10-20 g/L (or 5-20% owf)[3][8][9]

Soda Ash 0.5 - 1.0 g/L (or 0.5-1% owf)[3][9]

Initial Temperature 40°C[3][9]

Final Dyeing Temperature 95°C - 100°C (Boil)[8]

Rate of Temperature Rise 2°C / minute

Dyeing Time at Final Temp. 45 - 60 minutes[3][4][9]

Procedure:

Dye Stock Solution Preparation: Accurately weigh the required amount of Direct Violet 1
dye. Create a paste with a small amount of cold water, then add boiling water with constant

stirring to fully dissolve the dye.[3][4]

Dye Bath Setup: Set the dye bath in the beaker dyer with the required volume of water, the

calculated amount of dye stock solution, and soda ash to achieve the desired M:L ratio.[3][9]

Dyeing: a. Introduce the pre-wetted cotton fabric into the dye bath at an initial temperature of

40°C.[3][9] b. Run the machine for 15-20 minutes to allow for initial dye leveling.[3][4] c. Add

the required amount of pre-dissolved salt in two to three installments over 15 minutes.[3][9]

d. Raise the temperature to 95-100°C at a rate of 2°C/minute. e. Continue dyeing at this

temperature for 45-60 minutes.[3][4] f. Cool the dye bath down to 60-70°C.[8]

Rinsing and Drying: a. Remove the fabric from the dye bath, squeeze it, and perform a cold

rinse to remove loose surface dye. b. Perform a hot rinse followed by another cold rinse. c.

Squeeze the fabric and air-dry or oven-dry at a moderate temperature.
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After-treatment (Optional but Recommended): To improve poor wash fastness, treat the dyed

fabric with a cationic dye-fixing agent according to the manufacturer's instructions.[3][9]

Prepare Dye Stock
& Dye Bath

Introduce Cotton Fabric
at 40°C

Leveling (15-20 min)

Add Salt
(in portions)

Raise Temperature
to 95-100°C

Dyeing at Boil
(45-60 min)

Cool Down
to 70°C

Rinse Fabric
(Cold -> Hot -> Cold)

Squeeze & Dry

After-treatment
(Dye Fixing)

Final Dyed Fabric

Click to download full resolution via product page

Diagram 1: Experimental workflow for cotton dyeing with Direct Violet 1.
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Protocol 2: Evaluation of Dye Uptake (% Exhaustion)

This protocol measures the percentage of dye that has transferred from the dye bath to the

fabric.

Materials:

UV-Vis Spectrophotometer

Cuvettes

Volumetric flasks and pipettes

Samples of the dye bath liquor taken before and after dyeing

Procedure:

Calibration Curve: Prepare a series of standard solutions of Direct Violet 1 of known

concentrations. Measure the absorbance of each standard at the dye's λmax (525.0 nm)[7]

and plot a calibration curve of absorbance versus concentration.

Sample Measurement: a. Before starting the dyeing process, take an aliquot of the initial dye

bath. b. After the dyeing process is complete, take an aliquot of the final (exhaust) dye bath.

c. Dilute both samples with a known volume of water to bring their absorbance within the

range of the calibration curve.

Calculation: a. Using the calibration curve, determine the initial concentration (C₁) and final

concentration (C₂) of the dye in the bath. b. Calculate the percentage of dye exhaustion (%E)

using the following formula:

%E = [(C₁ - C₂) / C₁] x 100

Protocol 3: Assessment of Colorfastness Properties

Colorfastness tests evaluate the resistance of the dye on the fabric to various external agents.

The results are typically rated by comparing the change in color and the staining of an adjacent

undyed fabric against a standard grey scale.[14][15]
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Rating Description

5 No change / No staining

4 Slight change / Slight staining

3 Noticeable change / Noticeable staining

2 Considerable change / Considerable staining

1 Severe change / Severe staining

Procedures:

Colorfastness to Washing (ISO 105-C06): A dyed specimen is stitched between two specified

adjacent fabrics (e.g., cotton and wool). The composite sample is washed in a soap or

detergent solution under specified conditions of time and temperature. The change in the

color of the specimen and the staining on the adjacent fabrics are evaluated using the grey

scales.[15][16]

Colorfastness to Rubbing/Crocking (ISO 105-X12): The dyed fabric is rubbed with a standard

white cotton cloth (crock cloth) under controlled pressure using a crockmeter, both in dry and

wet conditions. The amount of color transferred to the white cloth is assessed using the grey

scale for staining.[14]

Colorfastness to Light (ISO 105-B02): A dyed specimen is exposed to a standard artificial

light source (e.g., Xenon arc lamp) that mimics natural sunlight, alongside a set of standard

blue wool references. The colorfastness is rated by comparing the fading of the specimen to

the fading of the blue wool standards.[14][16]
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Diagram 2: Logical workflow for the evaluation of a dyeing process.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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